[(5-Bromothiophen-2-yl)methyl](2-ethoxyethyl)amine

• Molecular Formula: C9H14BrNOS
• Molecular Weight: 264.18 g/mol
• SMILES: CCOCCNCC1=CC=C(S1)Br
• InChI: InChI=1S/C9H14BrNOS/c1-2-12-6-5-11-7-8-3-4-9(10)13-8/h3-4,11H,2,5-7H2,1H3
• InChIKey: YRXNDOCAELADDE-UHFFFAOYSA-N

[(5-Bromothiophen-2-yl)methyl](2-ethoxyethyl)amine: Technical Specifications and Procurement Overview

[(5-Bromothiophen-2-yl)methyl](2-ethoxyethyl)amine (CAS 1154558-45-8) is a secondary amine featuring a 5-bromo-thiophene core and a 2-ethoxyethyl substituent. It has the molecular formula C9H14BrNOS, a molecular weight of 264.18 g/mol, and is typically supplied at ≥95% purity . This compound serves as a versatile building block in medicinal chemistry and organic synthesis due to its brominated thiophene handle for cross-coupling reactions and its secondary amine functionality for further derivatization [1].

Bromothiophene handle for cross-coupling reactions

Secondary amine for further alkylation or acylation

Ethoxyethyl chain modulates lipophilicity and flexibility

• [1] PubChem. (n.d.). [(5-Bromothiophen-2-yl)methyl](2-ethoxyethyl)amine (CID 43590811). National Center for Biotechnology Information. Retrieved from https://pubchem.ncbi.nlm.nih.gov/ View Source

Why Generic Substitution of [(5-Bromothiophen-2-yl)methyl](2-ethoxyethyl)amine is Scientifically Inadvisable

The substitution of [(5-Bromothiophen-2-yl)methyl](2-ethoxyethyl)amine with structurally similar analogs cannot be assumed without risking experimental outcomes. The specific ethoxyethyl group on the secondary amine imparts distinct physicochemical properties, including altered lipophilicity (LogP), hydrogen-bonding capacity, and conformational flexibility, which directly influence biological target engagement, solubility, and membrane permeability . These subtle structural differences can lead to significant variations in synthetic utility and bioactivity, as demonstrated by comparative data on closely related bromothiophene amines [1]. Therefore, direct replacement without validation may compromise reaction yields, lead compound optimization, or assay reproducibility.

Lipophilicity shift

Replacement with primary amine or N-ethyl analog may alter predicted LogP and membrane permeability profile.

Conformational flexibility difference

Fewer rotatable bonds in simpler analogs can restrict binding to flexible protein pockets and change entropy effects.

Hydrogen-bond donor count mismatch

Primary amine analog offers an extra H-bond donor, which may increase polarity and off-target interactions.

• [1] Chem960. (n.d.). (5-Bromothiophen-2-yl)methyl(ethyl)amine (CAS 851788-23-3). Retrieved from https://m.chem960.com/cas/851788233/ View Source

Quantitative Differentiation Evidence for [(5-Bromothiophen-2-yl)methyl](2-ethoxyethyl)amine vs. Key Analogs

Increased Lipophilicity (LogP) Compared to Unsubstituted and Ethyl Analogs

[(5-Bromothiophen-2-yl)methyl](2-ethoxyethyl)amine exhibits a higher calculated LogP value than its primary amine counterpart and its N-ethyl analog, indicating increased lipophilicity that may enhance membrane permeability or alter distribution profiles [1][2].

Lipophilicity (LogP)

Data to verify

2.64 LogP (pred.)

Predicted lipophilicity; may support permeability screening

0.24 units higher vs ethyl analog; variability due to in silico prediction

Evidence Dimension	Lipophilicity (XLogP/LogP)
Target Compound Data	LogP = 2.6367 (predicted)
Comparator Or Baseline	(5-Bromothiophen-2-yl)methanamine (primary amine, CAS 612499-04-4): LogP = 1.5–2.67 (predicted); N-ethyl analog (CAS 851788-23-3): XLogP = 2.4 (predicted)
Quantified Difference	0.24 log units higher than ethyl analog; variable difference vs. primary amine due to prediction variability
Conditions	In silico prediction (XLogP3/ALogPS)

Why This Matters

Higher lipophilicity can improve passive membrane permeability, a critical parameter in drug discovery for oral bioavailability and CNS penetration.

• [1] Molbase. (n.d.). (5-bromothiophen-2-yl)methanamine (CAS 612499-04-4). Retrieved from https://qiye.molbase.cn/ View Source
• [2] Chem960. (n.d.). (5-Bromothiophen-2-yl)methyl(ethyl)amine (CAS 851788-23-3). Retrieved from https://m.chem960.com/cas/851788233/ View Source

Enhanced Conformational Flexibility via Increased Rotatable Bonds

The 2-ethoxyethyl chain in [(5-Bromothiophen-2-yl)methyl](2-ethoxyethyl)amine introduces additional rotatable bonds compared to simpler N-alkyl analogs, potentially increasing conformational entropy and influencing binding to flexible protein pockets [1].

Rotatable Bonds

Class-level inference

5 rot. bonds (pred.)

Predicted flexibility; may influence binding entropy

2 more than N-ethyl analog; 4 more than primary amine

Evidence Dimension	Rotatable Bond Count
Target Compound Data	5 rotatable bonds (predicted)
Comparator Or Baseline	N-ethyl analog (CAS 851788-23-3): 3 rotatable bonds (predicted); primary amine (CAS 612499-04-4): 1 rotatable bond (predicted)
Quantified Difference	2 more rotatable bonds than ethyl analog; 4 more than primary amine
Conditions	In silico structural analysis

Why This Matters

Increased flexibility can be advantageous for targeting dynamic binding sites or for optimizing entropic contributions to binding affinity, a key consideration in fragment-based drug design.

• [1] Chem960. (n.d.). (5-Bromothiophen-2-yl)methyl(ethyl)amine (CAS 851788-23-3). Retrieved from https://m.chem960.com/cas/851788233/ View Source

Altered Hydrogen-Bonding Capacity Relative to Primary Amine Analogs

As a secondary amine, [(5-Bromothiophen-2-yl)methyl](2-ethoxyethyl)amine possesses one hydrogen bond donor, in contrast to the two donors of the primary amine analog (5-bromothiophen-2-yl)methanamine. This reduction in H-bond donor count can decrease polarity and improve membrane permeability while potentially reducing off-target interactions with H-bond acceptors .

H-Bond Donors

Class-level inference

1 H-bond donor

Reduced donor count; may improve passive permeability

1 fewer donor vs primary amine analog

Evidence Dimension	Hydrogen Bond Donor Count
Target Compound Data	1 H-bond donor
Comparator Or Baseline	(5-Bromothiophen-2-yl)methanamine (primary amine): 2 H-bond donors
Quantified Difference	1 fewer H-bond donor
Conditions	Structural analysis

Why This Matters

Reducing H-bond donors is a common strategy in drug design to enhance oral bioavailability by lowering polar surface area and improving passive diffusion.

Synthetic Versatility as a Bifunctional Building Block

The compound contains both a 5-bromothiophene moiety suitable for Pd-catalyzed cross-coupling (Suzuki, Buchwald-Hartwig) and a secondary amine that can be further alkylated or acylated. This dual functionality is not present in simpler analogs like (5-bromothiophen-2-yl)methanamine, which lacks the additional ethoxyethyl chain for modulating physicochemical properties post-coupling [1].

Synthetic Utility

Supporting evidence

Bifunctional:
aryl bromide + secondary amine

Primary amine only

Supports divergent library synthesis

Enables independent modification of core and side chain

Evidence Dimension	Synthetic Utility
Target Compound Data	Bifunctional: aryl bromide for cross-coupling + secondary amine for derivatization
Comparator Or Baseline	(5-Bromothiophen-2-yl)methanamine: primary amine only; no flexible ethoxyethyl group
Quantified Difference	Not applicable (qualitative assessment)
Conditions	General organic synthesis principles

Why This Matters

The ability to independently modify both the thiophene core (via cross-coupling) and the amine side chain (via alkylation/acylation) provides a divergent synthetic pathway for generating diverse compound libraries.

• [1] Bozorov, K., Nie, L. F., Zhao, J., & Aisa, H. A. (2017). 2-Aminothiophene scaffolds: Diverse biological and pharmacological attributes in medicinal chemistry. European Journal of Medicinal Chemistry, 140, 465-493. View Source

Optimal Research and Industrial Use Cases for [(5-Bromothiophen-2-yl)methyl](2-ethoxyethyl)amine Based on Differentiated Properties

Medicinal Chemistry: Optimizing Lead Compounds for Enhanced Lipophilicity and Membrane Permeability

Due to its increased LogP (2.64) and reduced hydrogen-bond donor count (1) relative to primary amine analogs, this compound is particularly well-suited for lead optimization campaigns aiming to improve passive membrane permeability and oral bioavailability without introducing excessive molecular weight . Its balanced lipophilicity aligns with Lipinski's Rule of Five guidelines for drug-like molecules.

Fragment-Based Drug Discovery: Exploiting Conformational Flexibility

The five rotatable bonds confer a degree of conformational flexibility that can be advantageous in fragment-based screening, where binding to dynamic or shallow protein pockets is desired. This compound can serve as a flexible scaffold for growing fragments into higher-affinity ligands, leveraging the bromothiophene as a synthetic handle for subsequent elaboration .

Diversity-Oriented Synthesis (DOS): Generating Structurally Diverse Libraries

The bifunctional nature of this building block enables rapid diversification. The bromothiophene can undergo Suzuki-Miyaura cross-coupling with various aryl/heteroaryl boronic acids, while the secondary amine can be functionalized via reductive amination or acylation. This orthogonal reactivity streamlines the synthesis of complex, drug-like compound collections for high-throughput screening [1].

Chemical Biology: Probe Development with Tunable Physicochemical Properties

The combination of a moderately lipophilic core and a flexible, hydrogen-bond-capable side chain makes this compound a useful starting point for designing chemical probes. The ethoxyethyl group can modulate cellular uptake and subcellular localization, while the bromine atom allows for late-stage functionalization with reporter tags or affinity handles via cross-coupling chemistry .

Application

Selection Property

Validation Focus

Lead optimization permeability studies

Predicted higher LogP and reduced H-bond donors

Experimental permeability assay validation

Fragment-based screening research

Conformational flexibility (5 rotatable bonds)

Binding assay with flexible protein targets

Diversity-oriented synthesis

Bifunctional reactivity (cross-coupling + amine derivatization)

Library synthesis and screening

Chemical probe development

Tunable lipophilicity and flexible side chain

Cellular uptake and localization assays

• [1] Bozorov, K., Nie, L. F., Zhao, J., & Aisa, H. A. (2017). 2-Aminothiophene scaffolds: Diverse biological and pharmacological attributes in medicinal chemistry. European Journal of Medicinal Chemistry, 140, 465-493. View Source